Cas no 1805487-89-1 (Methyl 2-bromo-3-cyano-6-iodophenylacetate)

Methyl 2-bromo-3-cyano-6-iodophenylacetate is a halogenated phenylacetate derivative with a versatile structure, featuring bromo, cyano, and iodo functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in cross-coupling reactions and the construction of complex heterocycles. The presence of multiple reactive sites allows for selective functionalization, making it useful in pharmaceutical and agrochemical research. Its ester group enhances solubility in organic solvents, facilitating further derivatization. The electron-withdrawing cyano and halogen substituents contribute to its reactivity in nucleophilic aromatic substitution and metal-catalyzed transformations. Proper handling under inert conditions is recommended due to its sensitivity to moisture and light.
Methyl 2-bromo-3-cyano-6-iodophenylacetate structure
1805487-89-1 structure
Product Name:Methyl 2-bromo-3-cyano-6-iodophenylacetate
CAS No:1805487-89-1
MF:C10H7BrINO2
MW:379.97655415535
CID:4973677
Update Time:2025-05-19

Methyl 2-bromo-3-cyano-6-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-bromo-3-cyano-6-iodophenylacetate
    • Inchi: 1S/C10H7BrINO2/c1-15-9(14)4-7-8(12)3-2-6(5-13)10(7)11/h2-3H,4H2,1H3
    • InChI Key: KWUXVPSCXOSJDE-UHFFFAOYSA-N
    • SMILES: IC1=CC=C(C#N)C(=C1CC(=O)OC)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 288
  • XLogP3: 2.8
  • Topological Polar Surface Area: 50.1

Methyl 2-bromo-3-cyano-6-iodophenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013021288-1g
Methyl 2-bromo-3-cyano-6-iodophenylacetate
1805487-89-1 97%
1g
1,504.90 USD 2021-06-24

Methyl 2-bromo-3-cyano-6-iodophenylacetate Related Literature

Additional information on Methyl 2-bromo-3-cyano-6-iodophenylacetate

Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate: A Comprehensive Overview

Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate (CAS No: 1805487-89-1) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemicals, and advanced materials synthesis. This compound is characterized by its unique structure, which includes a methyl ester group attached to a phenyl ring substituted with bromine, cyano, and iodine groups at specific positions. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable intermediate in the synthesis of complex molecules.

The methyl ester group in Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate plays a crucial role in stabilizing the molecule and facilitating its reactivity in various chemical transformations. The presence of the bromine, cyano, and iodine substituents introduces a high degree of functional diversity, enabling this compound to participate in a wide range of reactions such as nucleophilic substitutions, cross-couplings, and oxidative processes. Recent studies have highlighted its utility in the construction of bioactive compounds, where precise control over regioselectivity and stereoselectivity is essential.

One of the most notable advancements involving Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate is its application in the development of novel anticancer agents. Researchers have exploited its ability to undergo metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct biologically active heterocycles with potential therapeutic benefits. These studies underscore the importance of this compound as a versatile building block in medicinal chemistry.

In addition to its role in drug discovery, Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate has found applications in the synthesis of advanced materials, particularly in the field of optoelectronics. Its unique electronic properties make it an attractive candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent research has demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, paving the way for their integration into next-generation electronic devices.

The synthesis of Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the bromination and iodination of an aromatic ring, followed by the introduction of the cyano group and methyl ester functionality. Modern synthetic methodologies, such as microwave-assisted synthesis and continuous flow chemistry, have been employed to optimize this process, reducing production time and minimizing waste.

From an environmental standpoint, there is growing interest in developing sustainable methods for synthesizing Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate. Researchers are exploring the use of biocatalysts and green solvents to minimize the environmental footprint of its production. These efforts align with global initiatives aimed at promoting sustainable chemistry practices across various industries.

In conclusion, Methyl 2-Bromo-3-Cyano-6-IodoPhenylAcetate (CAS No: 1805487-89-1) stands as a testament to the ingenuity of modern chemical synthesis. Its diverse functional groups and versatile reactivity make it an indispensable tool in contemporary research across multiple disciplines. As scientific advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping the future of chemical innovation.

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